Cas no 2114655-80-8 (1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate
• CAS No: 2114655-80-8
• MF: C₁₉H₃₄N₂O₆
• MW: 386.483066082001
• CID: 5559329
• PubChem ID: 165998027
• Update Time: 2025-11-01

1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-30762465
• 2114655-80-8
• 1-tert-butyl 4-ethyl 5-{[(tert-butoxy)carbonyl]amino}azepane-1,4-dicarboxylate
• 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate

• Inchi： 1S/C19H34N2O6/c1-8-25-15(22)13-9-11-21(17(24)27-19(5,6)7)12-10-14(13)20-16(23)26-18(2,3)4/h13-14H,8-12H2,1-7H3,(H,20,23)
• InChI Key： CWRWVZRUUFGATE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(=O)OC(C)(C)C)CCC1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 386.24168681g/mol
• Monoisotopic Mass: 386.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2Ų

Additional information on 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate

Comprehensive Overview of 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate (CAS No. 2114655-80-8)

The compound 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate (CAS No. 2114655-80-8) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azepane backbone and multiple carboxylate and tert-butoxycarbonyl (Boc) protecting groups, serves as a critical intermediate in the synthesis of complex drug candidates. Its structural complexity and functional versatility make it a valuable asset for researchers exploring novel therapeutic agents.

In recent years, the demand for azepane-based compounds has surged due to their potential applications in targeting neurological disorders and metabolic diseases. The inclusion of tert-butyl and ethyl ester groups in this molecule enhances its stability and solubility, which are crucial for drug formulation. Moreover, the Boc-protected amino group provides a strategic handle for further chemical modifications, enabling the development of tailored drug molecules with improved efficacy and reduced side effects.

The synthesis of 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate involves multi-step organic reactions, including esterification, protection-deprotection strategies, and ring formation. These processes are meticulously optimized to ensure high yield and purity, which are essential for its use in pharmaceutical applications. Researchers often employ advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC to characterize and validate the compound's structure and purity.

One of the most intriguing aspects of this compound is its potential role in addressing current healthcare challenges, such as the development of neuroprotective agents and anti-inflammatory drugs. With the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, the pharmaceutical industry is actively seeking innovative compounds that can modulate key biological pathways. The azepane scaffold, in particular, has shown promise in interacting with central nervous system targets, making 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate a molecule of high interest.

From a commercial perspective, the compound's CAS No. 2114655-80-8 is frequently searched in databases and scientific literature, reflecting its growing importance in drug discovery. Suppliers and manufacturers are increasingly offering this compound to meet the demands of academic and industrial researchers. Its availability in high purity grades ensures that it can be seamlessly integrated into various research workflows, from early-stage discovery to preclinical development.

In conclusion, 1-tert-butyl 4-ethyl 5-{(tert-butoxy)carbonylamino}azepane-1,4-dicarboxylate represents a fascinating example of modern medicinal chemistry's ingenuity. Its unique structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As research continues to uncover new insights into its biological activity and synthetic utility, this molecule is poised to play a pivotal role in the development of next-generation pharmaceuticals.